(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Asymmetric Synthesis Chiral Resolution Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H19NO2
Molecular Weight 209.28 g/mol
Cat. No. B15254392
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine
Molecular FormulaC12H19NO2
Molecular Weight209.28 g/mol
Structural Identifiers
SMILESCCOC1=C(C=C(C=C1)C(C)N)OCC
InChIInChI=1S/C12H19NO2/c1-4-14-11-7-6-10(9(3)13)8-12(11)15-5-2/h6-9H,4-5,13H2,1-3H3/t9-/m0/s1
InChIKeyOXUSXEBIIDKQFW-VIFPVBQESA-N
Commercial & Availability
Standard Pack Sizes0.5 g / 1 g / 2.5 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Chiral Phenethylamine Building Block


(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (CAS 1212221-99-2) is a chiral phenethylamine derivative featuring a 3,4-diethoxy-substituted phenyl ring and an (S)-configured α-methylbenzylamine moiety [1]. With a molecular formula of C12H19NO2 and molecular weight of 209.28 g/mol [1], this compound is primarily utilized as a versatile chiral building block in asymmetric organic synthesis and medicinal chemistry research . The presence of the α-methyl group and the specific (S)-stereochemistry distinguishes it from simpler phenethylamine scaffolds, enabling precise stereochemical control in the construction of complex bioactive molecules, particularly those targeting central nervous system (CNS) pathways .

Enantiopure (S)-configured chiral building block
Supports asymmetric synthesis with stereochemical control
Research tool for CNS pathway-targeted studies

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Procurement Risks from Generic Substitution


Direct substitution of (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine with its racemic mixture (1-(3,4-diethoxyphenyl)ethanamine, CAS 105321-50-4) or its (R)-enantiomer introduces uncontrolled stereochemical variables that can drastically alter biological activity, receptor binding kinetics, and downstream synthetic yields in asymmetric syntheses [1]. Similarly, replacing the 3,4-diethoxy substitution pattern with the more common 3,4-dimethoxy analog alters lipophilicity (ΔLogP ≈ +0.9), hydrogen bonding capacity, and metabolic stability, which may invalidate structure-activity relationship (SAR) models and lead to false-negative or false-positive results in target engagement assays [2]. The specific (S)-α-methylbenzylamine architecture is often critical for chirality transfer in enantioselective catalysis and for mimicking the stereoelectronic properties of endogenous neurotransmitters; any deviation undermines the integrity of the research model.

(S)-enantiomer Racemic mixture may introduce uncontrolled stereochemical outcomes
3,4-diethoxy substitution 3,4-dimethoxy analog may alter lipophilicity and structure-activity relationships
Single enantiomer (R)-enantiomer may shift biological response in target engagement assays

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Quantitative Differentiators & Selection


Stereochemical Integrity: Enantiopure (S)-Configuration vs. Racemate

(1S)-1-(3,4-diethoxyphenyl)ethan-1-amine (CAS 1212221-99-2) is supplied as a single enantiomer with a specified purity of 95% . In contrast, the commonly available and structurally identical racemic mixture, 1-(3,4-diethoxyphenyl)ethanamine (CAS 105321-50-4), lacks stereochemical definition . For applications in asymmetric synthesis or chiral resolution, the use of the enantiopure (S)-form ensures predictable stereochemical outcomes, whereas the racemate introduces an uncontrolled 1:1 mixture of (R)- and (S)-enantiomers, which can lead to divergent biological activities or reduced diastereomeric excess in subsequent reactions .

Enantiopure (S)-configuration
Cross-study comparable
Target: Single (S)-enantiomer (purity ≥95%); Comparator: Racemic mixture (1:1)
Supports reproducible stereochemical outcomes
Source review; analytical specification
Asymmetric Synthesis Chiral Resolution Medicinal Chemistry

Lipophilicity Comparison: Diethoxy vs. Dimethoxy Scaffolds

The calculated partition coefficient (LogP) for (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine is 2.119 [1]. In comparison, the 3,4-dimethoxy analog, 1-(3,4-dimethoxyphenyl)ethan-1-amine, has a significantly lower calculated LogP of 1.200 [2]. This ΔLogP of +0.919 indicates a substantial increase in lipophilicity conferred by the diethoxy substitution pattern. Increased lipophilicity directly correlates with enhanced passive membrane permeability and potentially improved blood-brain barrier (BBB) penetration, a critical parameter for CNS-targeted research applications.

Lipophilicity comparison
Cross-study comparable
LogP 2.119 vs 1.200; ΔLogP +0.919
Supports lipophilicity-driven property selection
Calculated property (JChem)
Physicochemical Properties Drug Design SAR

Class-Level Antiproliferative Activity: AML12 Cell Line

While direct biological activity data for (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine is limited, a key structural analog, 2-(3,4-diethoxyphenyl)ethanamine, demonstrated potent antiproliferative activity with an IC50 of 6.39 nM against the AML12 hepatocyte cell line [1]. This potency is markedly higher than that of the corresponding 3,4-dimethoxy analog (2-(3,4-dimethoxyphenyl)ethanamine), which exhibited an IC50 of 186 nM (29-fold higher) [1]. This class-level data strongly suggests that the 3,4-diethoxy substitution pattern confers a significant advantage in this biological context, a trend that is expected to translate, at least in part, to the α-methylated (1S)-enantiomer due to the conserved aryl substitution motif.

Antiproliferative activity (analog)
Class-level inference
Analog IC50 6.39 nM vs 186 nM (29-fold lower)
Class-level context; may inform SAR exploration
AML12 cell line; data to verify for target compound
SAR Antiproliferative Activity Medicinal Chemistry

Ionization State and Solubility: pKa and logD Profiles

The predicted acid dissociation constant (pKa) for (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine is 9.21±0.10 , indicating it exists predominantly in its protonated, positively charged form at physiological pH (7.4). In contrast, the 3,4-dimethoxy analog 1-(3,4-dimethoxyphenyl)ethan-1-amine has a predicted boiling point of 272.0±35.0 °C , suggesting different intermolecular forces that may impact formulation. While logD values at pH 7.4 are -0.271 for the target compound [1] and -0.987 for the dimethoxy analog [2], the difference (ΔlogD ≈ +0.716) reflects the combined effect of lipophilicity and ionization, which is critical for predicting compound behavior in aqueous biological matrices and for optimizing salt forms.

Ionization & solubility profile
Cross-study comparable
pKa 9.21; logD₇.₄ -0.271 vs -0.987 (ΔlogD +0.716)
Supports buffer and salt form selection
Predicted properties (ACD/Labs)
Physicochemical Profiling ADME Formulation

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Validated Application Scenarios


Enantioselective Synthesis of CNS-Active Intermediates

The defined (S)-stereochemistry and high enantiomeric purity make this compound an ideal chiral building block for the construction of CNS-targeting agents, such as dopamine receptor modulators or monoamine transporter inhibitors . The increased lipophilicity (LogP = 2.119) relative to dimethoxy analogs [1] enhances the likelihood of achieving desirable brain penetration for the final drug candidate. The ability to perform asymmetric transformations with predictable stereocontrol is paramount, and substituting with the racemate introduces unacceptable variability in chiral purity and downstream biological activity .

SAR Studies on Phenethylamine Pharmacophores

In SAR campaigns focused on optimizing the potency and ADME properties of phenethylamine-derived hits, (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine serves as a critical comparator to its 3,4-dimethoxy and racemic counterparts. The quantitative differences in LogP (ΔLogP = +0.919) [1] and logD at pH 7.4 (ΔlogD = +0.716) [2] provide a clear physicochemical basis for understanding shifts in potency or cellular activity observed in biological assays. Furthermore, the class-level potency advantage demonstrated by the 3,4-diethoxy motif (IC50 = 6.39 nM vs. 186 nM for dimethoxy) [3] underscores the importance of this substitution pattern and justifies its inclusion in compound libraries for target discovery.

Chiral Resolution and Analytical Method Standards

As an enantiopure (S)-amine, this compound is a valuable reference standard for developing and validating chiral HPLC or SFC methods used to assess the enantiomeric purity of related intermediates or final active pharmaceutical ingredients (APIs). Its distinct UV chromophore (aromatic ring) and amine functionality allow for robust detection. The availability of detailed analytical characterization data from commercial suppliers supports its use as a well-defined standard, enabling accurate quantitation of chiral impurities and ensuring compliance with regulatory guidelines in pharmaceutical quality control.

Lipophilic Modulator in Medicinal Chemistry Probe Design

The significant increase in lipophilicity imparted by the 3,4-diethoxy groups (LogP = 2.119) [1] makes this scaffold a strategic choice for tuning the physicochemical properties of lead molecules. When early lead compounds in a program exhibit low membrane permeability or poor cellular potency due to high polarity, incorporating the (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine motif can systematically increase LogP and logD [2]. This approach is particularly useful in central nervous system (CNS) drug discovery, where a LogP in the range of 2–4 is often associated with optimal brain exposure.

Application
Selection Property
Validation Focus
Enantioselective synthesis for CNS pathway research
Stereochemical control context
Enantiomeric purity verification
SAR studies on phenethylamine pharmacophores
Physicochemical differentiation context
Lipophilicity and ionization endpoint review
Chiral analytical method development
Chiral reference standard attribute
Enantiomeric excess and purity assessment
Lipophilicity modulation in lead optimization research
Lipophilicity tuning context
Membrane permeability and logD endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

27 linked technical documents
Explore Hub


Quote Request

Request a Quote for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.